Cas no 61413-69-2 (Chloromethyl hexadecanoate)

• Product Name: Chloromethyl hexadecanoate
• CAS No: 61413-69-2
• MF: C₁₇H₃₃ClO₂
• MW: 304.895725011826
• MDL: MFCD30470346
• CID: 480426
• PubChem ID: 13014287
• Update Time: 2025-07-21

Chloromethyl hexadecanoate Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, chloromethyl ester
• chloromethyl hexadecanoate
• chloromethyl palmitate
• GNLQYLAQYCCHNY-UHFFFAOYSA-N
• Hexadecanoic acid chloromethyl ester
• SCHEMBL355177
• AKOS028113799
• AS-63050
• DTXSID50515215
• A1-35568
• 61413-69-2
• D93831
• Chloromethyl hexadecanoate

• MDL： MFCD30470346
• Inchi： 1S/C17H33ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17(19)20-16-18/h2-16H2,1H3
• InChI Key： GNLQYLAQYCCHNY-UHFFFAOYSA-N
• SMILES： ClCOC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 304.21709
• Monoisotopic Mass: 304.2169080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8.1

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Chloromethyl hexadecanoate

Chloromethyl hexadecanoate (CAS No. 61413-69-2): A Comprehensive Overview

Chloromethyl hexadecanoate, identified by its Chemical Abstracts Service Number (CAS No.) 61413-69-2, is a significant compound in the realm of organic chemistry and industrial applications. This ester derivative of hexadecanoic acid has garnered attention due to its versatile reactivity and potential utility in various synthetic pathways. The compound's structure, featuring a long-chain alkyl group linked to a chloromethyl functional group, makes it a valuable intermediate in the synthesis of more complex molecules.

The primary interest in Chloromethyl hexadecanoate stems from its ability to participate in nucleophilic substitution reactions, where the chloromethyl group can be readily displaced by various nucleophiles. This characteristic has positioned it as a key reagent in the preparation of polymers, surfactants, and other specialty chemicals. Furthermore, its long-chain alkyl moiety contributes to enhanced solubility in non-polar solvents, making it particularly useful in organic synthesis that requires such conditions.

In recent years, the application of Chloromethyl hexadecanoate has expanded into the field of pharmaceuticals and biotechnology. Researchers have explored its potential as a building block for more complex drug molecules, leveraging its reactivity to introduce specific functional groups that are critical for biological activity. For instance, studies have demonstrated its utility in the synthesis of prodrugs and drug delivery systems, where its structural properties can enhance stability and bioavailability.

The industrial significance of CAS No. 61413-69-2 is further highlighted by its role in the production of advanced materials. Its incorporation into polymer matrices can improve mechanical properties and thermal stability, making it a valuable component in high-performance coatings and adhesives. Additionally, its compatibility with various polymerization techniques has opened new avenues for creating novel materials with tailored properties.

Recent advancements in green chemistry have also spurred interest in optimizing the synthesis and application of Chloromethyl hexadecanoate. Researchers are focusing on developing more sustainable methods for producing this compound, including catalytic processes that minimize waste and energy consumption. These efforts align with broader industry trends toward environmentally friendly practices, ensuring that the compound remains viable for future applications.

The biological activity of derivatives of CAS No. 61413-69-2 has been a subject of extensive investigation. While the compound itself is not directly used as a therapeutic agent, its derivatives have shown promise in modulating biological pathways. For example, modifications to the long-chain alkyl group can alter interactions with biological targets, leading to potential applications in drug discovery and development. Such studies underscore the importance of understanding the structural-activity relationships inherent in this class of compounds.

In conclusion, Chloromethyl hexadecanoate represents a multifaceted compound with broad applications across multiple industries. Its unique reactivity and structural features make it indispensable in organic synthesis, pharmaceutical development, and material science. As research continues to uncover new uses and optimize production methods, the significance of this compound is expected to grow further. The ongoing exploration of its derivatives and synthetic pathways ensures that CAS No. 61413-69-2 will remain a cornerstone in chemical innovation for years to come.